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Compound of Interest

Compound Name: Deoxy Fesoterodine
CAS No.: 895137-81-2
Cat. No.: B601958
Get Quote
& J

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]

In the development of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-
HMT), impurity profiling is a critical quality attribute. While the hydrolysis product (5-HMT) is the
active metabolite, Deoxy Fesoterodine (also known as Dehydroxy Fesoterodine) represents a
specific challenge.

Chemically, Deoxy Fesoterodine lacks the hydroxyl group on the phenolic methyl moiety
found in the API. This structural change—replacing a polar hydroxymethyl group with a non-
polar methyl group—significantly alters its chromatographic behavior, making it a late-eluting,
lipophilic impurity.

Target Analyte Profile:

+ Name: Deoxy Fesoterodine (Dehydroxy Fesoterodine)
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e Chemical Name: 2-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenyl
isobutyrate[1]

e CAS: 895137-81-2[2]
e Molecular Weight: 395.58 g/mol (Free Base)

« Criticality: Process-related impurity (originating from non-hydroxylated starting materials) and
potential degradation product.

Structural Logic & Separation Strategy

The separation logic relies on the "Hydrophobic Subtraction Model." Fesoterodine contains a
polar ester and a hydroxyl group.[3] Deoxy Fesoterodine retains the ester but loses the
hydroxyl, increasing its LogP (lipophilicity). Therefore, in Reverse Phase Chromatography (RP-
HPLC), Deoxy Fesoterodine will elute after the API, typically with a Relative Retention Time
(RRT) of ~1.8.

Chromatographic Separation Logic
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Figure 1: Chromatographic elution logic based on structural polarity shifts. Deoxy
Fesoterodine elutes significantly later than the API due to the absence of the polar hydroxyl

group.

Protocol A: High-Resolution HPLC-UV (Routine QC)
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Purpose: Routine batch release and stability testing. Scope: Detection limit ~0.05%;
Quantitation of Deoxy Fesoterodine in the presence of Fesoterodine and 5-HMT.

Chromatographic Conditions

e Column: Inertsil ODS-3V (150 x 4.6 mm, 5 um) or equivalent C18 column with base
deactivation.

o Why: The "V" (Validated) or base-deactivated silica is crucial. Fesoterodine contains a
tertiary amine which interacts with free silanols on standard silica, causing severe peak
tailing.

Column Temperature: 35°C (Controlled to +0.5°C to stabilize retention times).

Flow Rate: 1.2 mL/min.[4]

Detection: UV at 220 nm.[5]

o Note: While 280 nm is specific to the aromatic ring, 220 nm provides higher sensitivity for
the carbonyl features of the ester, essential for trace impurity detection.

Injection Volume: 20 pL.

Mobile Phase Preparation
o Buffer (Mobile Phase A):

o Dissolve 3.0 mL of Orthophosphoric acid (85%) and 1.0 g of 1-Octane sulfonic acid
sodium salt (ion-pairing agent) in 1000 mL of Milli-Q water.

o Adjust pH to 3.0 + 0.05 with dilute Potassium Hydroxide (KOH).

o Expert Insight: The ion-pairing agent (Octane sulfonic acid) improves the peak shape of
the amine-rich Fesoterodine and Deoxy impurity. The acidic pH ensures the amine is
protonated, preventing interaction with silanols.

o Organic Modifier (Mobile Phase B): Acetonitrile (100%).
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Gradient Program

Deoxy Fesoterodine is strongly retained. An isocratic method would result in excessively long
run times or broad peaks.

Time (min) Mobile Phase A (%) Mobile Phase B (%) Event
0.0 65 35 Start

Isocratic Hold (5-HMT
5.0 65 35

elution)

Ramp to elute Deoxy

250 30 70 Fesoterodine
35.0 30 70 Wash

36.0 65 35 Re-equilibration
45.0 65 35 End

System Suitability Criteria (Self-Validating)

Before running samples, the system must pass these checks:
¢ Resolution (

): > 2.0 between Fesoterodine and the nearest eluting impurity.
e Tailing Factor (

): < 1.5 for the Fesoterodine peak (indicates successful silanol suppression).

o RRT Verification: Deoxy Fesoterodine must elute at RRT ~1.7-1.9 relative to the main
peak.

Protocol B: LC-MS/MS (Trace Analysis & ID)

Purpose: Genotoxic impurity screening or ultra-low level detection (< 0.01%). Constraint:
Phosphate buffers and ion-pairing agents (used in Protocol A) are incompatible with MS. We
must switch to volatile buffers.
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MS-Compatible Chromatographic Conditions

e Column: Luna C8(2) or Acquity BEH C18 (50 x 2.1 mm, 1.7 pum for UPLC).
e Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: Methanol / Acetonitrile (50:50).

e Mode: Gradient elution (similar profile to Protocol A but scaled for column volume).

Mass Spectrometry Parameters

« lonization: ESI Positive (Electrospray lonization).[6][7]

o Reasoning: The tertiary amine in the diisopropyl group protonates readily

e Source Temp: 400°C.

o Capillary Voltage: 3.5 kV.

MRM Transitions (Quantification)

To specifically detect Deoxy Fesoterodine without interference from the API matrix:

Precursor lon Product lon Collision Dwell Time
Analyte
(m/z) (m/z) Energy (eV) (ms)
Deox
Yo 396.7 223.1 25 100
Fesoterodine
Fesoterodine
412.2 223.1 22 50

(API)

Note: The mass difference of exactly 16 Da (412 - 396) confirms the "Deoxy" (loss of oxygen)
nature of the impurity.

Method Validation Workflow
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To ensure the trustworthiness of the data, the following validation workflow is required
(compliant with ICH Q2(R1)).

Validation Plan

1. Specificity (Stress Testing)

Acid/Base/Oxidative Stress

'\
N
N
N
\
\

Peak Purity Check (PDA)

2. Quantitative Parameters

Linearity (LOQ to 150%)

:

Accuracy (Spike Recovery)

l

Does Deoxy Peak
Resolution > 1.5?

Method Validated Re-optimize Gradient
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Figure 2: Validation decision tree ensuring specificity and resolution before quantitative

acceptance.

Specificity Challenge

Inject a sample spiked with Tolterodine Tartrate. Tolterodine is structurally very similar to Deoxy

Fesoterodine (both lack the hydroxymethyl ester functionality in different ways). Ensure the

method resolves Deoxy Fesoterodine from Tolterodine.

Sensitivity (LOQ)

Target LOQ: 0.03 pg/mL (approx 0.03% of nominal concentration).

Signal-to-Noise: > 10:1 required at LOQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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